N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide

• IUPAC Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide
• InChI: InChI=1S/C17H20N2OS/c1-12-8-9-21-16(12)6-7-17(20)19-11-13-2-5-15(18-10-13)14-3-4-14/h2,5,8-10,14H,3-4,6-7,11H2,1H3,(H,19,20)
• InChI Key: XPJCIRDULHKOMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)NCC2=CN=C(C=C2)C3CC3
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 2097862-12-7

Description

N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(3-methylthiophen-2-yl)propanamide is a useful research compound. Its molecular formula is C17H20N2OS and its molecular weight is 300.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochemical Synthesis of Hydrogen Peroxide

Research into mesoporous nitrogen-doped carbon derived from ionic liquids, such as N-butyl-3-methylpyridinium dicyanamide, has demonstrated its effectiveness as a metal-free catalyst for the electrochemical synthesis of hydrogen peroxide. This approach highlights the potential for safe, sustainable, and economical production methods in chemical manufacturing (Fellinger et al., 2012).

Antidepressant Compounds

The development of N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine as a potential antidepressant showcases the process of identifying compounds with reduced side effects through narrow structure-activity relationship (SAR) studies (Bailey et al., 1985).

Antifungal, Antibacterial, and Cytotoxic Activities

The isolation of new metabolites from endophytic fungi, such as Botryosphaeria dothidea, has led to the discovery of compounds with significant antimicrobial, antioxidant, and cytotoxic activities. This research contributes to the development of new drugs and therapeutic agents (Xiao et al., 2014).

Iron-Catalyzed Formation of 2-Aminopyridines

The iron-catalyzed cycloaddition of diynes and cyanamides to form highly substituted 2-aminopyridines demonstrates an efficient and regioselective method for synthesizing complex molecules, potentially useful in pharmaceutical synthesis and material science (Lane et al., 2012).

Antagonists for Osteoporosis Treatment

The identification of potent and selective antagonists for the alpha(v)beta(3) receptor for the treatment and prevention of osteoporosis highlights the application of chemical compounds in therapeutic development (Hutchinson et al., 2003).